Cas no 1186663-21-7 (4-Fluoro-5-(1H-pyrazol-1-yl)-2-nitrobenzoic Acid)

• Product Name: 4-Fluoro-5-(1H-pyrazol-1-yl)-2-nitrobenzoic Acid
• CAS No: 1186663-21-7
• MF: C₁₀H₆FN₃O₄
• MW: 251.170745372772
• MDL: MFCD11656824
• CID: 1056108
• Update Time: 2025-07-20

4-Fluoro-5-(1H-pyrazol-1-yl)-2-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-nitro-5-(1H-pyrazol-1-yl)benzoic acid
• 4-Fluoro-5-(1-pyrazolyl)-2-nitrobenzoic Acid
• 4-FLUORO-5-(1H-PYRAZOL-1-YL)-2-NITROBENZOIC ACID
• 6171AJ
• IMED905249473
• TRA0072049
• SY004950
• AB0065228
• AX8268632
• 4-Fluoro-5-(1-pyrazolyl)-2-nitrobenzoicAcid
• 4-fluoro-2-nitro-5-pyrazol-1-ylbenzoic acid
• 4-Fluoro-5-(1H-pyrazol-1-yl)-2-nitrobenzoic Acid

• MDL： MFCD11656824
• Inchi： 1S/C10H6FN3O4/c11-7-5-8(14(17)18)6(10(15)16)4-9(7)13-3-1-2-12-13/h1-5H,(H,15,16)
• InChI Key： XYFAPGQLTCVZOK-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C(=O)O)=CC=1N1C=CC=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 251.03400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 349
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.62±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 100.94000
• LogP: 2.14100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 4-Fluoro-5-(1H-pyrazol-1-yl)-2-nitrobenzoic Acid

Comprehensive Overview of 4-Fluoro-5-(1H-pyrazol-1-yl)-2-nitrobenzoic Acid (CAS No. 1186663-21-7)

4-Fluoro-5-(1H-pyrazol-1-yl)-2-nitrobenzoic Acid (CAS No. 1186663-21-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrobenzoic acid derivative features a unique molecular structure, combining a fluoro substituent, a pyrazole ring, and a nitro group, which contribute to its distinct chemical properties. Researchers are increasingly exploring its potential as a building block for drug discovery and crop protection agents, aligning with the growing demand for novel bioactive molecules.

The compound's synthetic versatility makes it a valuable intermediate in medicinal chemistry. Its nitrobenzoic acid core is known to interact with biological targets, while the pyrazole moiety enhances binding affinity—a feature highly sought after in kinase inhibitor development. Recent studies highlight its relevance in addressing antibiotic resistance, as researchers investigate modified benzoic acid derivatives for next-generation antimicrobials. This aligns with global health priorities, where WHO has identified antimicrobial resistance as a top threat.

From a material science perspective, the electron-withdrawing effects of the fluoro and nitro groups make this compound interesting for organic electronics applications. Its potential use in OLED materials or photovoltaic cells is being explored, coinciding with the renewable energy boom. The pyrazole component also suggests possible applications in coordination chemistry, where such heterocycles often serve as ligands for transition metal complexes.

Analytical characterization of 4-Fluoro-5-(1H-pyrazol-1-yl)-2-nitrobenzoic Acid typically involves advanced techniques like HPLC-MS and NMR spectroscopy. The compound's solubility profile (moderate in polar organic solvents but poor in water) is crucial for formulation scientists. Recent QSAR studies have modeled its physicochemical properties to predict behavior in biological systems—a hot topic in computational chemistry circles.

In agrochemical contexts, the nitro group and heterocyclic structure suggest potential herbicidal or fungicidal activity. This resonates with the agricultural sector's search for eco-friendly pesticides that address food security challenges. The compound's metabolic stability in plants is currently under investigation by several research groups focusing on sustainable agriculture solutions.

The synthesis of CAS 1186663-21-7 typically involves multi-step procedures starting from commercially available benzoic acid derivatives. Key steps often include nitration, nucleophilic aromatic substitution for fluorine introduction, and pyrazole coupling reactions. Process chemists are optimizing these routes to improve atom economy—a critical metric in green chemistry initiatives that reduce environmental impact.

Storage and handling recommendations for this compound emphasize protection from moisture and light, common stability concerns for nitroaromatic compounds. Proper personal protective equipment (PPE) should be used during laboratory work, reflecting broader workplace safety trends in chemical industries. The compound's thermal stability data helps researchers design safe scale-up processes.

Market analysts note growing demand for such fine chemicals in Asia-Pacific research hubs, driven by increased pharmaceutical outsourcing. The compound's patent landscape shows several applications in bioconjugation technologies and prodrug development—areas experiencing rapid growth due to advances in targeted drug delivery systems.

Environmental fate studies of similar nitroaromatics suggest that 4-Fluoro-5-(1H-pyrazol-1-yl)-2-nitrobenzoic Acid would likely undergo biodegradation via microbial action, though specific data remains limited. This gap presents research opportunities in environmental chemistry, particularly regarding green degradation methods for specialty chemicals.

Future research directions may explore the compound's structure-activity relationships in greater depth, particularly how the pyrazole-nitrobezoic acid combination influences molecular recognition processes. Such fundamental studies could unlock new applications in chemical biology or materials science, making this relatively obscure compound a subject of broader scientific interest.